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Compound of Interest

Compound Name: Loxapine N-Glucuronide Chloride

CAS No.: 145823-23-0

Cat. No.: B602318 Get Quote

Executive Summary & Operational Directive
Loxapine N-Glucuronide Chloride (CAS: 145823-23-0) is a Phase II metabolite of the

antipsychotic Loxapine. In laboratory settings, it is primarily handled as a reference standard or

analytical reagent.

The Core Directive: Unlike general chemical waste, glucuronide conjugates are labile. They are

susceptible to enzymatic or chemical hydrolysis (deconjugation), which can revert the

compound back to its parent pharmacophore, Loxapine. Therefore, disposal protocols must not

only manage the immediate chemical hazard (Acute Toxicity) but also prevent environmental

reactivation.

Immediate Action Required:

Do NOT dispose of down sanitary sewers (drain disposal is strictly prohibited).

Do NOT mix with strong oxidizing agents or aqueous acidic/basic waste streams

(accelerates hydrolysis).

Mandatory Method: High-temperature incineration via a licensed hazardous waste

contractor.
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Effective disposal requires understanding the physicochemical stability of the waste.

Property Specification Operational Implication

Molecular Formula C₂₄H₂₇Cl₂N₃O₇
High carbon/nitrogen content;

suitable for incineration.

Physical State Solid (Crystalline Powder)
Dust generation risk during

transfer.[1]

Solubility Slightly soluble in water
Potential for leaching if

landfilled (Prohibited).

Stability Labile (Hydrolysis Risk)

CRITICAL: Exposure to

moisture/pH extremes reverts

it to Loxapine.

GHS Classification Acute Tox. 4 (Oral)
Harmful if swallowed. Treat as

Toxic Waste.

Incompatibilities Strong Oxidizers
Segregate from nitrates,

perchlorates, and peroxides.

Waste Characterization & Segregation Logic
To ensure compliance and safety, you must categorize this material correctly before it leaves

your bench.[2]

Regulatory Classification (RCRA Context)
While Loxapine and its metabolites are not explicitly listed on the EPA's P-List or U-List (40

CFR 261.33), they must be managed as Hazardous Waste based on:

Toxicity Characteristic: Generator knowledge of acute toxicity (LD50 data).

Mixture Rule: If mixed with listed solvents (e.g., Methanol, Acetonitrile), the entire volume

assumes the hazardous code of the solvent (e.g., F003, U154).
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Use the following logic to determine the correct waste stream.

Waste Generation:
Loxapine N-Glucuronide Cl

Physical State?

Solid (Powder/Vial) Liquid (Solution)

Is it in a syringe
or broken glass?

Biohazard/Chem Sharps
(Yellow/Red Bin)

Yes

Solid Chemical Waste
(Screw-top Jar)

No

DESTINATION:
High-Temp Incineration

Solvent Type?

Halogenated
(e.g., DCM, Chloroform)

Non-Halogenated
(e.g., MeOH, Water)

Click to download full resolution via product page

Figure 1: Waste segregation logic ensuring all streams lead to incineration, preventing

environmental release.

Step-by-Step Disposal Protocol
This protocol is designed to be a self-validating system. If you cannot complete a step (e.g.,

lack of proper container), STOP and rectify before proceeding.
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Phase 1: Preparation & PPE
PPE: Nitrile gloves (double-gloving recommended for solids), safety glasses with side

shields, and a lab coat. Use a fume hood for powder handling to prevent inhalation.

Container Selection:

Solids: Wide-mouth HDPE (High-Density Polyethylene) or glass jar with a screw-top lid.

Liquids: Amber glass or HDPE bottles compatible with the solvent matrix.

Phase 2: Accumulation & Stabilization
Transfer: Move the waste into the primary container.

Why? Glucuronides are stable in solid form but hydrolyze in solution. Keep solids dry.

Deactivation (Spills Only): If a spill occurs, absorb with vermiculite. Do not use bleach

(oxidizer incompatibility). Wash area with soap and water, collecting all rinsate as hazardous

waste.

Mixture Prevention: Do not mix Loxapine N-Glucuronide waste with oxidizers (e.g., Nitric

Acid). This can cause exothermic reactions or toxic gas evolution.

Phase 3: Labeling & Documentation
Labeling must be explicit to inform the disposal contractor of the specific hazards.

Standard Label Text:

Phase 4: Final Disposal (The "Lab Pack")
Secondary Containment: Place the primary container inside a secondary bin or tray during

storage to capture leaks.
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Contractor Hand-off: Schedule pickup with your EHS (Environmental Health & Safety)

department or licensed contractor (e.g., Veolia, Clean Harbors, Triumvirate).

Manifesting: Ensure the waste is manifested for Incineration.

Scientific Rationale: Incineration guarantees the destruction of the dibenzoxazepine ring

system, preventing the parent drug from entering the water table, which wastewater

treatment plants often fail to remove.

Emergency Procedures
In the event of exposure or release during the disposal process:

Scenario Immediate Action

Skin Contact
Wash with soap and copious water for 15

minutes. Remove contaminated clothing.[3]

Eye Contact
Rinse cautiously with water for 15 minutes.

Remove contact lenses if present.[3]

Inhalation
Move to fresh air immediately. If breathing is

difficult, seek medical attention.

Ingestion
Call Poison Control immediately. Rinse mouth.

[3][4] Do NOT induce vomiting unless instructed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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